Cas no 67467-96-3 (4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal)

4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal structure
67467-96-3 structure
Product Name:4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal
CAS No:67467-96-3
MF:C15H22O
MW:218.334584712982
CID:966076
PubChem ID:228989
Update Time:2025-04-19

4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-[4-(2-methylbutan-2-yl)phenyl]propanal
    • 3-(4-tert-pentylphenyl)-2-methylpropanal
    • 3-[4-(1,1-dimethyl-propyl)-phenyl]-2-methyl-propionaldehyde
    • 3-(p-tert.-amyl-phenyl)-2-methyl-propionaldehyde
    • 3-(p-tert-amyl-phenyl)-2-methyl-propionaldehyde
    • 3-[4-(1,1-DIMETHYLPROPYL)PHENYL]-2-METHYLPROPIONALDEHYDE
    • AC1L5GMV
    • AC1Q6PK3
    • AG-G-55108
    • AR-1E3555
    • CTK5C6211
    • NSC22277
    • 4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal
    • 67467-96-3
    • YEDZFQXXPSYBGE-UHFFFAOYSA-N
    • SCHEMBL4447719
    • DTXSID40281634
    • NSC-22277
    • FT-0762443
    • 3-(p-tert.amyl-phenyl)-2-methyl-propionaldehyde
    • DA-25102
    • Inchi: 1S/C15H22O/c1-5-15(3,4)14-8-6-13(7-9-14)10-12(2)11-16/h6-9,11-12H,5,10H2,1-4H3
    • InChI Key: YEDZFQXXPSYBGE-UHFFFAOYSA-N
    • SMILES: O=CC(C)CC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

  • Exact Mass: 218.16700
  • Monoisotopic Mass: 218.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 4.4

Experimental Properties

  • Color/Form: No data available
  • Density: 0.924
  • Melting Point: NA
  • Boiling Point: 295.3°C at 760 mmHg
  • Flash Point: 130.3°C
  • Refractive Index: 1.489
  • Solubility: Chloroform, Ethyl Acetate, Methanol
  • PSA: 17.07000
  • LogP: 3.75170
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-(1,1-Dimethylpropyl)-a-methyl-benzenepropanal Pricemore >>

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